Cas no 159418-06-1 (Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 159418-06-1
• MF: C₁₅H₁₂N₆
• MW: 276.295981407166
• CID: 201696
• PubChem ID: 3074558
• Update Time: 2025-04-19

Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 4-(3,5-dimethylpyrazol-1-yl)pyrimido[5,4-c]cinnoline
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimido(5,4-c)cinnoline
• AC1MINVO
• AG-E-08744
• CTK4D0066
• LS-136154
• Pyrimido(5,4-c)cinnoline, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 159418-06-1
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimido[5,4-c]cinnoline
• DTXSID00936097

• Inchi： 1S/C15H12N6/c1-9-7-10(2)21(20-9)15-14-13(16-8-17-15)11-5-3-4-6-12(11)18-19-14/h3-8H,1-2H3
• InChI Key： MEGGVDBHEUVHST-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)C1C2C(=C3C=CC=CC3=NN=2)N=CN=1

Computed Properties

• Exact Mass: 276.11256
• Monoisotopic Mass: 276.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.38